Cas no 1228553-27-2 ((3R)-2,3-Dihydrobenzo[B]furan-3-ylamine)

(3R)-2,3-Dihydrobenzo[B]furan-3-ylamine structure
1228553-27-2 structure
Product Name:(3R)-2,3-Dihydrobenzo[B]furan-3-ylamine
CAS No:1228553-27-2
MF:C8H9NO
MW:135.163161993027
MDL:MFCD28986152
CID:2184514
PubChem ID:40787193
Update Time:2024-11-02

(3R)-2,3-Dihydrobenzo[B]furan-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • (3R)-2,3-dihydrobenzo[b]furan-3-ylamine
    • (R)-2,3-Dihydrobenzofuran-3-amine
    • FCH853635
    • (R);-2,3-Dihydrobenzofuran-3-amine
    • EBD3321682
    • (3R)-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE
    • (R)-2,3-Dihydro-benzofuran-3-ylamine
    • V0X
    • 1228553-27-2
    • CS-0442755
    • AKOS006293656
    • F16957
    • MFCD06761955
    • 3-Benzofuranamine, 2,3-dihydro-, (3R)-
    • DB-289891
    • (3R)-2,3-Dihydrobenzo[B]furan-3-ylamine
    • MDL: MFCD28986152
    • Inchi: 1S/C8H9NO/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4,7H,5,9H2/t7-/m0/s1
    • InChI Key: PLCGAGSBVAGXMP-ZETCQYMHSA-N
    • SMILES: O1C2C=CC=CC=2[C@H](C1)N

Computed Properties

  • Exact Mass: 135.068413911g/mol
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 212.2±39.0 °C at 760 mmHg
  • Flash Point: 88.7±20.3 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

(3R)-2,3-Dihydrobenzo[B]furan-3-ylamine Security Information

(3R)-2,3-Dihydrobenzo[B]furan-3-ylamine Pricemore >>

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